Cas no 1807229-70-4 (Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate)

• Product Name: Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate
• CAS No: 1807229-70-4
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4954436
• Update Time: 2025-10-29

Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate

• Inchi： 1S/C10H8BrNO3/c1-15-10(14)9-7(5-12)2-6(4-11)3-8(9)13/h2-3,13H,4H2,1H3
• InChI Key： BKROWBWDBVCZEY-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OC)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate

Comprehensive Overview of Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate (CAS No. 1807229-70-4)

Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate (CAS No. 1807229-70-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano functionality, and a hydroxybenzoate ester, makes it a versatile intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's CAS number 1807229-70-4 ensures precise identification in regulatory and scientific databases, addressing the growing demand for traceability in chemical research.

In recent years, the interest in Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate has surged due to its role in green chemistry initiatives. Scientists are investigating its potential as a building block for biodegradable materials, aligning with global sustainability trends. The compound's cyano and hydroxy groups facilitate selective modifications, enabling the creation of eco-friendly polymers. This aligns with frequent search queries like "sustainable chemical intermediates" or "green synthesis of benzoate derivatives," reflecting the industry's shift toward environmentally conscious practices.

The pharmaceutical sector extensively studies CAS 1807229-70-4 for its bioactivity. Its bromomethyl moiety allows for facile cross-coupling reactions, a hotspot in modern medicinal chemistry. Online searches often include terms like "bromomethyl benzoate applications" or "cyano-hydroxybenzoate derivatives in drug design," highlighting its relevance. Recent publications emphasize its utility in creating prodrugs, where the ester group enhances bioavailability—a critical factor in optimizing therapeutic efficacy.

Analytical challenges associated with Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate are another trending topic. Advanced techniques like HPLC-MS and NMR are employed to characterize its purity, addressing common queries such as "analytical methods for bromomethyl compounds." The compound's stability under varying pH conditions is also a frequent research focus, particularly for formulators seeking robust excipients. Such discussions resonate with laboratory professionals searching for "stable benzoate esters for formulation."

From a commercial perspective, suppliers of CAS 1807229-70-4 emphasize scalability and compliance with Good Manufacturing Practices (GMP). Searches like "GMP-certified methyl benzoate suppliers" or "bulk bromomethyl compound sourcing" reflect market needs. The compound's niche applications in electronic materials, such as organic semiconductors, further expand its industrial appeal, linking to queries about "benzoate derivatives in optoelectronics."

In summary, Methyl 4-bromomethyl-2-cyano-6-hydroxybenzoate (CAS No. 1807229-70-4) bridges multiple scientific domains, from drug development to sustainable materials. Its keyword-rich profile—including bromomethyl, cyano, and hydroxybenzoate—ensures high discoverability in academic and industrial searches. As research evolves, this compound will likely remain at the forefront of innovations addressing both efficacy and environmental impact.